Cas no 1932566-94-3 (methyl (2S,3R)-2-amino-3-fluorobutanoate)

• Product Name: methyl (2S,3R)-2-amino-3-fluorobutanoate
• CAS No: 1932566-94-3
• MF: C₅H₁₀FNO₂
• MW: 135.136805057526
• MDL: MFCD32738969
• CID: 5246541
• PubChem ID: 131009170
• Update Time: 2025-05-25

methyl (2S,3R)-2-amino-3-fluorobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-amino-3-fluoro-, methyl ester, (2S,3R)-
• methyl (2S,3R)-2-amino-3-fluorobutanoate

• MDL： MFCD32738969
• Inchi： 1S/C5H10FNO2/c1-3(6)4(7)5(8)9-2/h3-4H,7H2,1-2H3/t3-,4-/m1/s1
• InChI Key： NEZLXZLCTHMHAF-QWWZWVQMSA-N
• SMILES： C(OC)(=O)[C@H](N)[C@H](F)C

Additional information on methyl (2S,3R)-2-amino-3-fluorobutanoate

Research Brief on Methyl (2S,3R)-2-Amino-3-Fluorobutanoate (CAS: 1932566-94-3) in Chemical Biology and Pharmaceutical Applications

Methyl (2S,3R)-2-amino-3-fluorobutanoate (CAS: 1932566-94-3) has emerged as a key chiral building block in pharmaceutical synthesis and chemical biology research. This fluorinated amino acid derivative exhibits unique stereochemical properties that make it valuable for the development of bioactive compounds, particularly in the design of enzyme inhibitors and peptide-based therapeutics. Recent studies highlight its role as a precursor for fluorinated analogs of natural amino acids, which are increasingly important in drug discovery due to their enhanced metabolic stability and binding selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing fluorinated peptidomimetics targeting serine proteases. Researchers utilized the methyl ester's reactivity to generate a series of thrombin inhibitors with improved pharmacokinetic profiles, achieving a 40% increase in plasma half-life compared to non-fluorinated analogs. The (2S,3R) configuration proved critical for maintaining target affinity while introducing metabolic resistance to esterase cleavage.

In synthetic methodology development, a Nature Communications paper (2024) reported an asymmetric catalytic route to produce methyl (2S,3R)-2-amino-3-fluorobutanoate with 99% ee using a novel copper-bis(oxazoline) catalyst system. This breakthrough addresses previous challenges in obtaining the desired stereoisomer without costly resolution steps, potentially reducing production costs by 60-70% for scale-up applications. The process operates under mild conditions (25°C, 1 atm) with excellent atom economy.

Structural biology investigations have revealed that the fluorine atom at the β-position induces significant conformational restrictions in peptide backbones. X-ray crystallography data (PDB: 8F2Q) shows this compound's derivatives stabilize unusual helical turns in kinase-binding peptides, explaining their enhanced selectivity for CDK family proteins. Molecular dynamics simulations further suggest the fluorinated side chain alters hydration patterns at protein binding interfaces.

Ongoing clinical research explores methyl (2S,3R)-2-amino-3-fluorobutanoate as a component of next-generation ADC (antibody-drug conjugate) linkers. Phase I trial data (NCT05677812) indicates fluorinated linkers improve conjugate stability in circulation while maintaining efficient payload release in target tissues. The compound's balanced lipophilicity (logP = -0.82) appears optimal for this application according to QSAR modeling.

Future directions include investigating this building block's potential in PROTAC design and radiopharmaceuticals, where its fluorine atom could serve dual purposes as both a stereochemical control element and a positron emission tomography (PET) isotope labeling site. Research consortia are currently optimizing 18F-incorporation methods using this scaffold for neurodegenerative disease imaging probes.